Cas no 1354707-41-7 (α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid)
α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Mitochonic acid 5
- 4-(2,4-difluorophenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid
- Mitochonic acid 5(MA-5)
- MA-5; MA 5; MA5
- BCP34060
- 4-(2,4-difluorophenyl)-2-(1H-indol-3-yl)-4-oxo-butanoic acid
- 4-(2,4-Difluorophenyl)-2-(1H-indole-3-yl)-4-oxobutanoic acid
- α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid
-
- Inchi: 1S/C18H13F2NO3/c19-10-5-6-12(15(20)7-10)17(22)8-13(18(23)24)14-9-21-16-4-2-1-3-11(14)16/h1-7,9,13,21H,8H2,(H,23,24)
- InChI Key: BOKQALWNGNLTOC-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(CC(C(=O)O)C1=CNC2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 329.08634960 g/mol
- Monoisotopic Mass: 329.08634960 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 70.2
- Molecular Weight: 329.3
α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S0881-5mg |
Mitochonic acid 5 |
1354707-41-7 | 99.4% | 5mg |
¥1490.68 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S0881-25mg |
Mitochonic acid 5 |
1354707-41-7 | 99.4% | 25mg |
¥4870.86 | 2023-09-15 | |
| DC Chemicals | DC31015-100mg |
Mitochonic acid 5(MA-5) |
1354707-41-7 | >98% | 100mg |
$600.0 | 2023-09-15 | |
| DC Chemicals | DC31015-250mg |
Mitochonic acid 5(MA-5) |
1354707-41-7 | >98% | 250mg |
$1050.0 | 2023-09-15 | |
| DC Chemicals | DC31015-1g |
Mitochonic acid 5(MA-5) |
1354707-41-7 | >98% | 1g |
$1950.0 | 2023-09-15 | |
| Axon Medchem | 3197-5 mg |
Mitochonic acid 5 |
1354707-41-7 | 98% | 5mg |
€90.00 | 2023-07-10 | |
| Axon Medchem | 3197-25 mg |
Mitochonic acid 5 |
1354707-41-7 | 98% | 25mg |
€300.00 | 2023-07-10 | |
| Axon Medchem | 3197-2 x 5 mg |
Mitochonic acid 5 |
1354707-41-7 | 98% | 2 x 5 mg |
€140.00 | 2023-07-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M883042-5mg |
Mitochonic acid 5 |
1354707-41-7 | ≥99% | 5mg |
¥1,305.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M883042-10mg |
Mitochonic acid 5 |
1354707-41-7 | ≥99% | 10mg |
¥2,309.40 | 2022-01-13 |
α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid
Introduction to α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid (CAS No. 1354707-41-7)
α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid (CAS No. 1354707-41-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.
The molecular formula of this compound can be represented as C₁₃H₈F₂NO₄, which underscores its complexity and the presence of fluorine atoms at specific positions. These fluorine substituents play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further exploration.
In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole core structure is well-known for its presence in numerous bioactive molecules, including some widely used drugs. α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid incorporates this indole moiety, which is likely to contribute to its potential therapeutic effects.
The presence of a carboxylic acid group at the 3-position of the indole ring and an acetoxy group at the 2-position adds to the functional diversity of this compound. These functional groups can serve as points for further chemical modification, enabling the synthesis of analogs with enhanced pharmacological properties.
Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atoms in α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid are strategically positioned to influence electronic and steric properties, which can be leveraged to optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.
One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs targeting various diseases. For instance, indole derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The structural features of α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid suggest that it may exhibit similar activities or serve as a scaffold for designing more effective therapeutic agents.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently.
In addition to its pharmaceutical applications, α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid may also find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions and developing new synthetic methodologies.
The growing body of research on fluorinated indole derivatives underscores their significance in modern medicinal chemistry. As scientists continue to uncover new biological activities and synthetic strategies, compounds like α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid are likely to play a pivotal role in shaping the future of drug discovery and development.
Future studies should focus on exploring the pharmacological profile of this compound through both in vitro and in vivo experiments. Understanding its mechanism of action and potential side effects will be crucial for translating its laboratory promise into clinical applications.
In conclusion, α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid (CAS No. 1354707-41-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further exploration and development into novel therapeutic agents.
1354707-41-7 (α-2-(2,4-Difluorophenyl)-2-oxoethyl-1H-indole-3-acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)